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Compound of Interest

Compound Name:
Potassium isobutyl 4-

oxidobenzoate

CAS No.: 32314-53-7

Cat. No.: B12647421

Get Quote

Potassium isobutylparaben (CAS 32314-53-7) is the potassium salt of isobutylparaben, a

member of the paraben family of preservatives.[1] Like its parent compound, it is utilized for its

antimicrobial and antifungal properties. While effective, the broader class of parabens, and

isobutylparaben in particular, has come under significant scientific and regulatory scrutiny,

primarily concerning its potential as an endocrine-disrupting chemical (EDC).[2][3]

This guide moves beyond a standard Safety Data Sheet (SDS) to provide a comprehensive

technical and safety profile. Given that a standardized, universally accepted SDS for this

specific salt is not readily available, this document synthesizes data from studies on

isobutylparaben and related compounds. It aims to equip researchers and drug development

professionals with the in-depth knowledge required to handle this chemical safely, understand

its toxicological profile, and be aware of its complex regulatory landscape. The focus is not just

on procedural steps but on the scientific rationale underpinning these recommendations,

ensuring a culture of informed safety and experimental integrity.
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Identifier Data

Chemical Name Potassium isobutyl 4-oxidobenzoate

Synonyms Potassium Isobutylparaben

CAS Number 32314-53-7

Molecular Formula C₁₁H₁₃KO₃[1]

Molecular Weight 232.32 g/mol [1]

Parent Compound Isobutylparaben (CAS: 4247-02-3)[1]

Chemical Structure
(Depicting the potassium salt of isobutyl p-

hydroxybenzoate)

Section 2: Hazard Identification and Analysis
The hazard profile is constructed from data on the parent compound, isobutylparaben, and

general safety principles for potassium salts. The most significant long-term hazard is the

potential for endocrine disruption.

GHS Classification (Inferred)

Skin Irritation: Category 2

Eye Irritation: Category 2A

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)

Chronic Hazard: Potential Endocrine Disruptor[2][4]

GHS Label Elements

Pictogram:

Signal Word:Warning

Hazard Statements:
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H315: Causes skin irritation.

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.

Supplemental Hazard Information:

Suspected of damaging the endocrine system. Prolonged or repeated exposure may affect

the reproductive system.[4][6][7]

Caption: Key acute and chronic hazard classifications for Potassium Isobutylparaben.

Section 3: First-Aid Measures: A Self-Validating
Protocol
Immediate and appropriate first aid is critical. The following steps are designed to mitigate

exposure and should be followed by seeking professional medical attention.

Core Principle: The primary goal is to remove the substance from the point of contact and

prevent further absorption or irritation.
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Exposure Route Protocol Scientific Rationale

Inhalation

1. Immediately move the

individual to fresh air.2. Keep

the person at rest in a position

comfortable for breathing.3. If

breathing is difficult, provide

oxygen. If not breathing, begin

artificial respiration.4. Seek

immediate medical attention.

[8]

Removes the individual from

the source of exposure,

preventing further inhalation of

irritant dust. Resting reduces

metabolic demand.

Skin Contact

1. Immediately remove all

contaminated clothing.2. Flush

the affected skin with copious

amounts of soap and water for

at least 15 minutes.[8][9]3. If

skin irritation persists, seek

medical attention.[5]

Water and soap physically

remove the powder. Prolonged

rinsing ensures complete

removal and helps soothe

irritation.

Eye Contact

1. Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[5]

[9]2. Remove contact lenses if

present and easy to do.

Continue rinsing.[5]3. Seek

immediate medical attention

from an ophthalmologist.

Mechanical flushing is the only

effective way to remove solid

particulates from the eye and

dilute the chemical, minimizing

damage to the cornea and

conjunctiva.

Ingestion

1. Do NOT induce vomiting.

[8]2. Rinse the mouth

thoroughly with water.[5]3.

Have the conscious person

drink one or two glasses of

water to dilute the

substance.4. Seek immediate

medical attention.[8]

Inducing vomiting can cause

further damage to the

esophagus. Dilution can help

reduce gastrointestinal

irritation.
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Section 4: Handling and Storage: Proactive
Exposure Prevention
Safe handling protocols are the primary barrier against chemical exposure.

Detailed Handling Protocol
Risk Assessment: Before use, conduct a risk assessment for the specific procedure (e.g.,

weighing, preparing solutions).

Ventilation: Always handle the solid powder in a well-ventilated area, preferably within a

chemical fume hood or using local exhaust ventilation.[9] This is critical to prevent the

generation and inhalation of airborne dust, which can cause respiratory irritation.

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.

Gloves must be inspected for integrity before use.[10]

Dispensing: When weighing or transferring the powder, use spark-proof tools and techniques

that minimize dust generation (e.g., careful scooping rather than pouring from a height).[8]

Hygiene: Wash hands and face thoroughly after handling and before breaks or leaving the

laboratory.[5][10] Avoid eating, drinking, or smoking in areas where the chemical is handled.

Storage Conditions
Container: Keep the container tightly closed to prevent contamination and absorption of

moisture.[5][9][11]

Environment: Store in a cool, dry, and well-ventilated place.[5][9][11]

Incompatibilities: Store away from strong oxidizing agents.[11]
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Preparation

Chemical Handling

Post-Handling

1. Conduct Risk Assessment

2. Don Correct PPE
(Gloves, Goggles, Lab Coat)

3. Verify Ventilation
(Fume Hood On)

4. Weigh/Transfer Powder
(Minimize Dust)

5. Prepare Solution
(If applicable)

6. Clean Work Area

7. Dispose of Waste
(Per Regulations)

8. Remove PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Potassium Isobutylparaben.
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Section 5: Exposure Controls and Personal
Protection
Engineering controls and PPE work in tandem to minimize exposure.

Control Type Specification Rationale

Engineering Controls

Ventilation: Use a chemical

fume hood or local exhaust

ventilation when handling the

solid form.[9][10]

Maintains airborne

concentrations below any

potential irritation threshold

and minimizes inhalation risk.

Eye/Face Protection

Safety Glasses with Side

Shields or Goggles: Required

for all handling procedures.

Use a face shield for tasks with

a high splash potential.[10]

Protects against irritation or

serious injury from airborne

dust or splashes. Conforms to

OSHA 29 CFR 1910.133.

Skin Protection

Gloves: Nitrile or other

chemically resistant gloves.

Inspect before use.[10]Lab

Coat/Clothing: Wear a lab coat

and closed-toe shoes.[8]

Prevents skin contact, which

can cause irritation. A lab coat

protects personal clothing from

contamination.

Respiratory Protection

Not typically required if

engineering controls are

effective. If dust levels are high

or ventilation is inadequate,

use a NIOSH-approved

particulate respirator (e.g.,

N95).[8][11]

Provides a final barrier against

inhalation of irritant dust. Use

should be part of a formal

respiratory protection program.

Section 6: Toxicological Profile: An In-Depth
Analysis
The toxicology of Potassium Isobutylparaben is primarily understood through studies of its

parent compound, isobutylparaben. The primary concern for researchers and drug developers
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is its activity as an endocrine disruptor, which could potentially confound experimental results in

sensitive biological systems.

Acute Toxicity
Parabens as a class exhibit low acute toxicity. The oral LD50 for related parabens is generally

greater than 2000 mg/kg in animal models, indicating low risk from a single, acute exposure.

[12]

Dermal and Ocular Irritation
Dermal: Studies in rats have shown that dermal application of isobutylparaben can lead to

skin damage, including epidermal hyperplasia and hyperkeratosis.[4] A 28-day dermal

toxicity study in rats identified a No-Observed-Adverse-Effect Level (NOAEL) for skin

hyperkeratosis of 50 mg/kg bw/day.[3]

Ocular: While specific data for isobutylparaben is limited, chemical powders can cause

mechanical irritation, and related compounds are classified as causing serious eye irritation.

[5]

Chronic Toxicity and Endocrine Disruption
This is the most significant area of toxicological concern.

Estrogenic Activity: Isobutylparaben has demonstrated estrogenic activity both in vitro and in

vivo.[4] It can bind to human estrogen receptors, with an affinity that is orders of magnitude

lower than estradiol but stronger than shorter-chain parabens like methylparaben.[13][14]

This estrogenic effect has been observed in uterotrophic assays in rodents.[4][14]

Developmental and Reproductive Toxicity: Studies have raised concerns about effects on the

male reproductive system. Maternal exposure to parabens during gestation and lactation has

been linked to reduced sperm counts in male offspring in rat studies.[6][7][15]
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Toxicological Endpoint Result/Finding
Implication for
Researchers

Estrogenic Activity

Binds to human estrogen

receptors α and β.[13][14]

Shows estrogenic response in

uterotrophic assays.[4]

Potential to interfere with

hormone-sensitive assays or

cell lines (e.g., breast cancer

cells). Results from such

experiments should be

interpreted with caution.

Reproductive Effects

Maternal exposure in rats

linked to reduced sperm

counts in offspring.[6][7]

Highlights the importance of

stringent exposure controls for

all personnel, particularly those

of reproductive age.

Dermal Toxicity (Rat)
NOAEL (hyperkeratosis) of 50

mg/kg/day.[3]

Reinforces the need for

consistent use of gloves and

good hygiene to prevent skin

exposure and potential

sensitization.

Section 7: Regulatory Status and Global
Implications
The regulatory landscape for isobutylparaben is restrictive and evolving, reflecting the scientific

concerns about its safety. This is a critical consideration for any research aimed at commercial

drug or cosmetic development.

European Union: The EU has banned the use of isobutylparaben (along with several other

parabens) as a preservative in cosmetic products under the EU Cosmetic Regulation.[7]

United States: While there is no federal ban, several states have taken action.

California: Prohibits isobutylparaben as an ingredient in cosmetic products sold in the

state.[16]
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Vermont & Others: A growing number of states have enacted or proposed legislation to

ban or restrict the use of isobutylparaben in cosmetics and personal care products.[16][17]

Implication: The use of Potassium Isobutylparaben in any formulation intended for human use,

particularly in cosmetics or as a pharmaceutical excipient, faces significant regulatory hurdles

and is prohibited in major markets. Its use should be confined to well-controlled laboratory

research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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